N-(2-methoxyethyl)-N-(thiophen-3-ylmethyl)-3-(trifluoromethyl)benzenesulfonamide

• IUPAC Name: N-(2-methoxyethyl)-N-(thiophen-3-ylmethyl)-3-(trifluoromethyl)benzenesulfonamide
• InChI: InChI=1S/C15H16F3NO3S2/c1-22-7-6-19(10-12-5-8-23-11-12)24(20,21)14-4-2-3-13(9-14)15(16,17)18/h2-5,8-9,11H,6-7,10H2,1H3
• InChI Key: DKNYEWFEWPJQOL-UHFFFAOYSA-N
• Canonical SMILES: COCCN(CC1=CSC=C1)S(=O)(=O)C2=CC=CC(=C2)C(F)(F)F
• Molecular Formula: C15H16F3NO3S2
• Molecular Weight: 379.4 g/mol

Description

N-(2-methoxyethyl)-N-(thiophen-3-ylmethyl)-3-(trifluoromethyl)benzenesulfonamide, also known as TAK-659, is a small molecule drug that has been developed for the treatment of various types of cancers. This compound belongs to the class of protein kinase inhibitors, which are known for their ability to target specific enzymes that are involved in the growth and proliferation of cancer cells.

Mechanism of Action

N-(2-methoxyethyl)-N-(thiophen-3-ylmethyl)-3-(trifluoromethyl)benzenesulfonamide works by inhibiting the activity of a specific enzyme called Bruton's tyrosine kinase (BTK), which is involved in the signaling pathways that regulate the growth and survival of cancer cells. By blocking the activity of BTK, this compound can prevent the activation of downstream signaling pathways that promote cancer cell growth and survival.
Biochemical and Physiological Effects:
This compound has been shown to induce apoptosis (programmed cell death) in cancer cells, as well as inhibit cell migration and invasion. Additionally, this compound has been shown to enhance the activity of immune cells, such as natural killer cells and T cells, which can help to eliminate cancer cells from the body.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2-methoxyethyl)-N-(thiophen-3-ylmethyl)-3-(trifluoromethyl)benzenesulfonamide in lab experiments is its specificity for BTK, which makes it a valuable tool for studying the role of this enzyme in cancer biology. However, one limitation is that this compound has not yet been tested in clinical trials, so its safety and efficacy in humans are not yet known.

Future Directions

There are several potential future directions for the study of N-(2-methoxyethyl)-N-(thiophen-3-ylmethyl)-3-(trifluoromethyl)benzenesulfonamide. One area of interest is the development of combination therapies that include this compound and other targeted therapies, such as immune checkpoint inhibitors, to enhance the anti-tumor activity of these drugs. Additionally, further studies are needed to determine the safety and efficacy of this compound in clinical trials, and to identify biomarkers that can predict which patients are most likely to benefit from this therapy.

Synthesis Methods

The synthesis of N-(2-methoxyethyl)-N-(thiophen-3-ylmethyl)-3-(trifluoromethyl)benzenesulfonamide involves several steps, starting with the reaction between 3-bromothiophene and 2-methoxyethylamine, followed by the addition of 3-(trifluoromethyl)benzenesulfonyl chloride. The final product is obtained after purification through column chromatography and recrystallization.

Scientific Research Applications

N-(2-methoxyethyl)-N-(thiophen-3-ylmethyl)-3-(trifluoromethyl)benzenesulfonamide has been extensively studied for its potential as a therapeutic agent in the treatment of various types of cancers, including lymphoma, leukemia, and solid tumors. Several preclinical studies have shown that this compound has potent anti-tumor activity and can inhibit the growth and proliferation of cancer cells.